((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol

• IUPAC Name: [(3R,4S)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
• InChI: InChI=1S/C8H17NO2/c1-7(5-10)3-9-4-8(7,2)6-11/h9-11H,3-6H2,1-2H3/t7-,8+
• InChI Key: XVEKHHGNDIQIJC-OCAPTIKFSA-N
• Canonical SMILES: CC1(CNCC1(C)CO)CO
• Isomeric SMILES: C[C@@]1(CNC[C@@]1(C)CO)CO
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol

Description

((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Studies: A study by Znovjyak et al. (2022) explored the crystal structure of a related compound, focusing on its complex formation and hydrogen bonding, suggesting applications in crystallography and molecular design (Znovjyak et al., 2022).

• Electropolymerization: Czichy et al. (2016) investigated the electropolymerization of 3,4-diarylpyrrole, a process relevant to the development of conductive polymers and materials science (Czichy et al., 2016).

• Synthesis of Bioactive Molecules: Shaameri et al. (2016) described a synthetic approach for creating 3,4-fused γ-lactone-γ-lactam bicyclic systems, useful in the synthesis of bioactive molecules (Shaameri et al., 2016).

• Magnetic Refrigeration: Dermitzaki et al. (2013) utilized pyridine-2,6-dimethanol in synthesizing a ferrimagnetic cluster, indicating potential applications in magnetic refrigeration and material science (Dermitzaki et al., 2013).

• Antimicrobial Applications: Nishat et al. (2011) explored the synthesis of metal-chelated resins incorporating (4-aminobenzene-1,3-diyl)dimethanol for potential antimicrobial and biomaterial applications (Nishat et al., 2011).

• Luminescence Sensing: Shi et al. (2015) developed lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate for potential use in fluorescence sensing of benzaldehyde derivatives (Shi et al., 2015).